2-Chloro-1,3-di-tert-butyl-1,3-diaza-2-silacyclopent-4-ene

• Molecular Formula: C10H21ClN2Si
• Molecular Weight: 232.82 g/mol
• IUPAC Name: 1,3-ditert-butyl-2-chloro-2H-1,3,2-diazasilole
• InChI: InChI=1S/C10H21ClN2Si/c1-9(2,3)12-7-8-13(14(12)11)10(4,5)6/h7-8,14H,1-6H3
• InChI Key: VNXPBYVRENSNQW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C=CN([SiH]1Cl)C(C)(C)C

Description

2-Chloro-1,3-di-tert-butyl-1,3-diaza-2-silacyclopent-4-ene is a useful research compound. Its molecular formula is C10H21ClN2Si and its molecular weight is 232.82 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an argon atmosphere, a dilithium(N,N′-di-tert-butyl-1,2-vinylenediaminide) solution prepared according to the procedure and reagent quantities described in Reference Example-9 was added to a hexane (50 mL) solution containing 25.20 g (186.0 mmol) of trichlorosilane, and the mixture was stirred at room temperature for 3 hours. Insoluble matters produced were separated by filtration, and the solvent was removed by distillation from the filtrate under atmospheric pressure. The obtained residue was distilled under reduced pressure (distillation temperature: 80° C./3.8×102 Pa) to obtain 2-chloro-1,3-di-tert-butyl-1,3-diaza-2-silacyclopent-4-ene (Si(tBuNCHCHNtBu)(H)Cl) as a colorless liquid (yielded amount: 35.58 g, yield: 83%).